Cas no 78772-92-6 (6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol)

• Product Name: 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol
• CAS No: 78772-92-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5232527
• PubChem ID: 75525912
• Update Time: 2026-03-07

6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 6-ethyl-5,6,7,8-tetrahydro-
• 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol

• Inchi： 1S/C12H16O/c1-2-9-6-7-11-10(8-9)4-3-5-12(11)13/h3-5,9,13H,2,6-8H2,1H3
• InChI Key： WHWACPGVVKPTKV-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(CC(CC)CC2)=CC=C1

Additional information on 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol

Comprehensive Overview of 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol (CAS No. 78772-92-6): Properties, Applications, and Industry Insights

6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol (CAS No. 78772-92-6) is a specialized organic compound with a unique tetrahydronaphthalene backbone, widely recognized for its versatile applications in fragrances, pharmaceuticals, and fine chemical synthesis. This compound, characterized by its ethyl-substituted tetrahydronaphthalenol structure, has garnered significant attention due to its potential in creating complex aromatic profiles and serving as a key intermediate in synthetic pathways. Its molecular formula, C₁₂H₁₆O, and distinct hydroxyl group position make it a valuable asset in research and industrial settings.

In the fragrance industry, 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol is prized for its ability to impart woody, musky, and amber-like notes, aligning with the growing demand for sustainable and long-lasting scent formulations. Recent trends highlight consumer preferences for natural-inspired synthetic aromas, driving innovation in perfumery. Researchers are also exploring its role in green chemistry applications, such as biodegradable fragrance carriers, which resonate with eco-conscious buyers.

From a pharmaceutical perspective, this compound's structural features have sparked interest in drug discovery. Its tetrahydronaphthalene core resembles bioactive motifs found in compounds targeting neurological and inflammatory pathways. While not a drug itself, its derivatives are under investigation for potential therapeutic properties, particularly in central nervous system (CNS) drug development. This aligns with current searches for "novel neuroprotective scaffolds" and "small molecule modulators," reflecting its relevance in cutting-edge research.

The synthesis of 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol typically involves catalytic hydrogenation or Grignard reactions, with recent advancements focusing on atom-economical processes to reduce waste. Analytical techniques like GC-MS and NMR are critical for verifying its purity, especially given its use in high-value applications. Industry reports emphasize the need for high-purity intermediates, a frequently searched term among chemical procurement specialists.

Market analysts note rising demand for tetrahydronaphthalene derivatives in Asia-Pacific regions, driven by expanding cosmetics and pharmaceutical sectors. Regulatory compliance, particularly concerning REACH and IFRA standards, remains a key discussion point for manufacturers. FAQs such as "Is 78772-92-6 skin-safe?" or "How to stabilize 6-ethyl-5,6,7,8-tetrahydronaphthalen-1-ol in formulations?" dominate technical forums, underscoring practical industry concerns.

Future research directions may explore its enantioselective synthesis, as chiral variants could unlock new biological activities. With increasing interest in bio-based aroma chemicals and multifunctional intermediates, this compound's adaptability positions it as a promising candidate for next-generation chemical innovations. Its balanced lipophilicity and structural rigidity also make it a subject of computational chemistry studies, addressing popular queries about "molecular docking compatibility" and "QSAR modeling."